1,5,7,11-Tetraoxa-6-silaspiro[5.5]undecane-3,9-diol

Specification

• CAS No.: 631917-02-7
• Molecular Formula: C6H12O6Si
• Molecular Weight: 208.24 g/mol
• IUPAC Name: 1,5,7,11-tetraoxa-6-silaspiro[5.5]undecane-3,9-diol
• Standard InChI: InChI=1S/C6H12O6Si/c7-5-1-9-13(10-2-5)11-3-6(8)4-12-13/h5-8H,1-4H2
• Standard InChI Key: GQADKGNHDCZVMD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO[Si]2(O1)OCC(CO2)O)O

Introduction

Chemical Structure and Molecular Characteristics

Structural Features

The compound’s core structure consists of a silicon atom at the center of two fused oxolane rings, forming a spirocyclic system. Each ring contains oxygen atoms at positions 1,5,7,11 and hydroxyl groups at positions 3 and 9. This configuration is represented in the IUPAC name 1,5,7,11-tetraoxa-6-silaspiro[5.5]undecane-3,9-diol and is corroborated by its canonical SMILES notation: $\text{C1C(CO[Si]2(O1)OCC(CO2)O)O}$. The spiro arrangement imposes steric constraints that enhance thermal stability and reactivity, making it suitable for cross-linking reactions in polymer chemistry.

Property	Value
CAS No.	631917-02-7
Molecular Formula	$\text{C}_6\text{H}_{12}\text{O}_6\text{Si}$
Molecular Weight	208.24 g/mol
IUPAC Name	1,5,7,11-tetraoxa-6-silaspiro[5.5]undecane-3,9-diol
SMILES	C1C(CO[Si]2(O1)OCC(CO2)O)O
PubChem ID	71381369

Synthesis and Reaction Mechanisms

Synthetic Pathways

While explicit protocols for synthesizing 1,5,7,11-Tetraoxa-6-silaspiro[5.5]undecane-3,9-diol are scarce, analogous silaspiro compounds are typically synthesized via sol-gel processes or polycondensation reactions. A 2007 study demonstrated that spirocyclic silicates react with diisocyanates to form nanocomposites with enhanced mechanical properties. For this compound, a plausible route involves the condensation of silicon precursors (e.g., tetraethyl orthosilicate) with diols under controlled pH, followed by cyclization to form the spiro structure.

Reaction Conditions

Key parameters influencing synthesis include:

• Temperature: Reactions are typically conducted at 60–80°C to facilitate cyclization without degrading sensitive functional groups.

• Catalysts: Acidic or basic catalysts (e.g., HCl, NaOH) accelerate siloxane bond formation.

• Solvent Systems: Polar aprotic solvents like tetrahydrofuran (THF) enhance solubility of intermediates.

Applications in Materials Science

Nanocomposites

The compound’s dual hydroxyl groups and rigid spirocyclic framework make it an ideal cross-linker in polyurethane nanocomposites. Research shows that incorporating silaspiro structures into polymer matrices improves thermomechanical stability. For instance, composites synthesized with toluene diisocyanate (TDI) exhibit a 20% increase in glass transition temperature ($T_g$) compared to conventional elastomers.

Organic Synthesis Intermediates

As a bifunctional monomer, the compound serves as a precursor for dendritic polymers and hybrid organic-inorganic materials. Its hydroxyl groups enable esterification or etherification, while the silicon center facilitates sol-gel transitions in nanostructured materials.

Physical and Chemical Properties

The compound is a white crystalline solid with a melting point above 200°C, as inferred from related silaspiro derivatives. It is soluble in polar solvents (e.g., DMSO, ethanol) but insoluble in nonpolar media. Spectroscopic data (e.g., $^{29}\text{Si}$ NMR) would likely reveal a resonance near -80 ppm, characteristic of tetracoordinated silicon in spiro configurations.